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Compound of Interest

Compound Name: 2,3,4,4-Tetramethylhexane
CAS No.: 52897-12-8
Cat. No.: B12656667
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
2,3,4,4-tetramethylhexane, a flammable hydrocarbon. Adherence to these procedures is
critical for ensuring laboratory safety and environmental protection. The following guidelines are
based on general best practices for flammable liquid waste and data from closely related
isomers, given the limited specific data for 2,3,4,4-tetramethylhexane.

Chemical Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for 2,3,4,4-tetramethylhexane is not readily
available, data for the closely related isomer, 2,2,3,4-tetramethylhexane, provides valuable
insight into its physical properties and hazards. As a flammable alkane, 2,3,4,4-
tetramethylhexane should be handled with extreme caution.

Quantitative Data Summary
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Value (for 2,2,3,4-
Property tetramethylhexane as a Hazard Classification
proxy)
Molecular Formula CioH22
Boiling Point 157 °C
Flammable Liquid (Category 2
Flash Point 41.4 °C quid ( gory 2)

[1]

H225: Highly flammable liquid )
GHS Hazard Statements Physical Hazard[2][3]
and vapour.

P501: Dispose of

GHS Precautionary ) )
contents/container to an Disposal[2][4]

Statements (Disposal) )
approved waste disposal plant.

Note: The physical property data presented is for the isomer 2,2,3,4-tetramethylhexane and
should be used as an estimate for 2,3,4,4-tetramethylhexane.

Experimental Protocol for Disposal

The primary method for the disposal of 2,3,4,4-tetramethylhexane is through a licensed
hazardous waste management company, typically involving incineration.[5] It is illegal to
dispose of flammable liquids down the drain or in regular trash.[5]

Step-by-Step Disposal Procedure:
o Waste Identification and Segregation:
o Clearly identify the waste as "Waste 2,3,4,4-Tetramethylhexane".

o Segregate it from other waste streams, particularly from incompatible materials such as
oxidizers.[5]

» Container Selection and Labeling:
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o Use a chemically compatible and properly sealed container, such as a glass or metal
container, for waste accumulation.

o The container must be in good condition and free from leaks.

o Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "2,3,4,4-Tetramethylhexane"

The hazard characteristics (e.g., "Flammable Liquid")

The accumulation start date.

» Safe Storage:

o Store the waste container in a designated, well-ventilated, and cool area, away from
sources of ignition such as heat, sparks, and open flames.[5]

o Ensure the storage area has secondary containment to control any potential spills.

o Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.

o Provide the waste management company with an accurate description of the waste.

o Follow all institutional and regulatory requirements for waste handover and
documentation.

e Transportation:

o Transportation of hazardous waste is regulated and must be performed by a licensed
hauler.[6]

o For the purpose of transport, flammable liquids are generally classified under UN 1993
"Flammable liquids, n.o.s." (not otherwise specified).[7][8]
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Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2,3,4,4-
tetramethylhexane.
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On-Site Waste Management

1. Identify and Segregate
Waste 2,3,4,4-Tetramethylhexane

:

2. Select and Label
Compatible Container

:

3. Store Safely in a
Designated Area

|
Handover
I

1
Professional Disposal

4. Contact EHS or
Licensed Disposal Company

:

5. Arrange for Waste Pickup

:

6. Transport by Licensed Hauler

:

7. Final Disposal at an
Approved Facility (e.g., Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2,3,4,4-tetramethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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